N-[2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-4-(dimethylsulfamoyl)benzamide

Specification

• CAS No.: 450339-98-7
• Molecular Formula: C22H24N4O5S2
• Molecular Weight: 488.58
• IUPAC Name: N-[2-(2,4-dimethylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-(dimethylsulfamoyl)benzamide
• Standard InChI: InChI=1S/C22H24N4O5S2/c1-14-5-10-20(15(2)11-14)26-21(18-12-32(28,29)13-19(18)24-26)23-22(27)16-6-8-17(9-7-16)33(30,31)25(3)4/h5-11H,12-13H2,1-4H3,(H,23,27)
• Standard InChI Key: CLJOAKWRTXWEEH-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)N2C(=C3CS(=O)(=O)CC3=N2)NC(=O)C4=CC=C(C=C4)S(=O)(=O)N(C)C)C

Introduction

Synthesis

While specific synthesis routes for this compound are not directly available in the provided data, such molecules are typically synthesized through multi-step organic reactions involving:

• Formation of the thieno[3,4-c]pyrazole core via cyclization reactions.

• Introduction of the dimethylphenyl and sulfamoylbenzamide groups through substitution or coupling reactions.

• Final purification steps such as recrystallization or chromatography.

These processes often employ catalysts and reagents like sulfur-containing compounds, amines, and activating agents under controlled conditions.

Analytical Characterization

Compounds of this nature are characterized using advanced analytical techniques:

• Nuclear Magnetic Resonance (NMR): Provides insights into hydrogen and carbon environments.

• Infrared Spectroscopy (IR): Confirms functional groups like sulfonamides (S=O stretch) and amides (C=O stretch).

• Mass Spectrometry (MS): Determines molecular weight and fragmentation patterns.

• X-ray Crystallography: Used to confirm the three-dimensional structure.

These methods ensure accurate identification and purity verification.

Material Science

Sulfonamide derivatives are also explored in materials science for:

• Use as ligands in coordination chemistry.

• Development of semiconducting materials due to their electron-rich sulfur atoms.

Research Findings

Although no direct studies on this specific compound were foun